Cas no 97049-71-3 (3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL)

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL structure
97049-71-3 structure
Product Name:3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL
CAS No:97049-71-3
MF:C16H18O6
MW:306.310525417328
CID:827270
Update Time:2023-09-05

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Chemical and Physical Properties

Names and Identifiers

    • 3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL
    • HYDROCOERULIGNONE
    • TMXDHB
    • 2,2′,6,6′-Tetramethoxy[1,1′-biphenyl]-4,4′-diol (ACI)
    • Inchi： 1S/C16H18O6/c1-19-11-5-9(17)6-12(20-2)15(11)16-13(21-3)7-10(18)8-14(16)22-4/h5-8,17-18H,1-4H3
    • InChI Key： NLEKFRIKDNMGRV-UHFFFAOYSA-N
    • SMILES： OC1C=C(OC)C(C2C(OC)=CC(O)=CC=2OC)=C(OC)C=1

Computed Properties

  • Exact Mass: 306.11000

Experimental Properties

  • PSA: 77.38000
  • LogP: 2.79920

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Production Method

Production Method 1

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Iron chloride (FeCl3) Solvents: 2,2,2-Trifluoroethanol ;  rt; 48 h, rt
Reference
Iron-catalyzed selective oxidative arylation of phenols and biphenols
Vershinin, Vlada; Dyadyuk, Alina; Pappo, Doron, Tetrahedron, 2017, 73(26), 3660-3668

Production Method 2

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride ;  1 h, rt
Reference
Vanadium(IV) chloride
O'Brien, Michael K.; Vanasse, Benoit, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, , 1-2

Production Method 3

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride ;  1 h, 22 °C
Reference
Vanadium(IV) Chloride
O'Brien, Michael K.; Vanasse, Benoit, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 4

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride
Reference
Brown algal polyphenols: synthesis of "fucophlorethol A" octamethyl ether (2,2',4,6,6'-pentamethoxy-4'-(2,4,6-trimethoxyphenoxy)biphenyl)
Ragan, Mark A., Canadian Journal of Chemistry, 1985, 63(2), 291-3

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Raw materials

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Preparation Products

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Related Literature

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